Cas no 1261731-18-3 (3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine)
3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C14H9F6NO/c1-22-10-5-6-11(14(18,19)20)21-12(10)8-3-2-4-9(7-8)13(15,16)17/h2-7H,1H3
- InChI Key: MOOXHKBBMMSQAJ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C(=CC=C(C(F)(F)F)N=1)OC)(F)F
Computed Properties
- Exact Mass: 321.05883288 g/mol
- Monoisotopic Mass: 321.05883288 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 321.22
- XLogP3: 4.3
- Topological Polar Surface Area: 22.1
3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008531-250mg |
3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine |
1261731-18-3 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013008531-500mg |
3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine |
1261731-18-3 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013008531-1g |
3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine |
1261731-18-3 | 97% | 1g |
$1564.50 | 2023-09-03 |
3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
Introduction to 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261731-18-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261731-18-3, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound’s molecular framework incorporates multiple pharmacologically relevant moieties, including a pyridine core, methoxy and trifluoromethyl substituents, and a phenyl ring further substituted with a trifluoromethyl group. These structural elements contribute to its versatile biological activities and make it a promising scaffold for the development of novel therapeutic agents.
The pyridine core is a well-established pharmacophore in drug discovery, known for its ability to interact with various biological targets, including enzymes and receptors. In particular, the presence of electron-withdrawing groups such as the trifluoromethyl (–CF₃) moiety can enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The methoxy group (–OCH₃) introduces additional functional diversity, potentially influencing both the electronic properties and solubility of the compound. The aromatic phenyl ring further decorated with another trifluoromethyl group adds to the complexity of the molecule, likely contributing to its binding affinity and selectivity towards specific biological targets.
Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of compounds like 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine for their potential therapeutic applications. Studies have highlighted its utility as a scaffold in the design of inhibitors targeting various disease-related pathways. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are overexpressed in cancers and inflammatory diseases. The combination of trifluoromethyl groups enhances the binding interactions by increasing hydrophobicity, while the methoxy substituent can modulate hydrogen bonding interactions with protein targets.
The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, such as increased bioavailability and resistance to metabolic degradation. In the case of 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine, the strategic placement of multiple trifluoromethyl groups maximizes these benefits while maintaining structural integrity. This makes it an attractive candidate for further derivatization and optimization to enhance its biological activity.
Current research is also exploring the potential applications of this compound in neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, and the unique substitution pattern of 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine suggests it may interact with receptors or enzymes involved in neurodegenerative diseases such as Alzheimer’s or Parkinson’s. Preliminary in vitro assays have indicated that certain analogs of this compound exhibit dose-dependent effects on relevant biomarkers, warranting further investigation.
The synthesis of 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to achieve high yields and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have made it more feasible to construct complex fluorinated heterocycles like this one efficiently.
The growing interest in fluorinated compounds has also led to advancements in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for confirming the structure of such intricate molecules. These techniques not only aid in verifying synthetic success but also provide insights into conformational dynamics and interactions with biological targets.
In conclusion, 3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261731-18-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further exploration in drug discovery. As research continues to uncover new biological activities and synthetic strategies for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
1261731-18-3 (3-Methoxy-6-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)